Cas no 2138203-10-6 (2-[4-(Aminooxy)-1-methylpiperidin-4-yl]acetic acid)

2-[4-(Aminooxy)-1-methylpiperidin-4-yl]acetic acid is a specialized organic compound featuring a unique piperidine scaffold with an aminooxy functional group and an acetic acid moiety. This structure imparts versatility in synthetic applications, particularly as a bifunctional linker or intermediate in medicinal chemistry and bioconjugation. The aminooxy group enables selective oxime ligation with carbonyl-containing molecules, while the carboxylic acid provides additional reactivity for further derivatization. Its rigid piperidine core enhances stability, making it suitable for controlled modifications in peptide synthesis or drug design. The compound’s balanced reactivity and structural features make it valuable for researchers developing targeted probes, conjugates, or bioactive molecules requiring precise functionalization.

2-[4-(Aminooxy)-1-methylpiperidin-4-yl]acetic acid structure

2138203-10-6 structure

Product Name:2-[4-(Aminooxy)-1-methylpiperidin-4-yl]acetic acid

CAS No:2138203-10-6

MF:C₈H₁₆N₂O₃

MW:188.224242210388

CID:6218791

PubChem ID:165951685

Update Time:2025-06-08

2-[4-(Aminooxy)-1-methylpiperidin-4-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

- 2-[4-(aminooxy)-1-methylpiperidin-4-yl]acetic acid
- 2138203-10-6
- EN300-701785
- 2-[4-(Aminooxy)-1-methylpiperidin-4-yl]acetic acid
- Inchi： 1S/C8H16N2O3/c1-10-4-2-8(13-9,3-5-10)6-7(11)12/h2-6,9H2,1H3,(H,11,12)
- InChI Key： FYGFBAYPMJEHPH-UHFFFAOYSA-N
- SMILES： O(C1(CC(=O)O)CCN(C)CC1)N

Computed Properties

Exact Mass: 188.11609238g/mol
Monoisotopic Mass: 188.11609238g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 188
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -3
Topological Polar Surface Area: 75.8Å²

2-[4-(Aminooxy)-1-methylpiperidin-4-yl]acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-701785-0.05g	2-[4-(aminooxy)-1-methylpiperidin-4-yl]acetic acid	2138203-10-6	95.0%	0.05g	$1381.0	2025-03-12
Enamine	EN300-701785-0.1g	2-[4-(aminooxy)-1-methylpiperidin-4-yl]acetic acid	2138203-10-6	95.0%	0.1g	$1447.0	2025-03-12
Enamine	EN300-701785-0.25g	2-[4-(aminooxy)-1-methylpiperidin-4-yl]acetic acid	2138203-10-6	95.0%	0.25g	$1513.0	2025-03-12
Enamine	EN300-701785-0.5g	2-[4-(aminooxy)-1-methylpiperidin-4-yl]acetic acid	2138203-10-6	95.0%	0.5g	$1577.0	2025-03-12
Enamine	EN300-701785-1.0g	2-[4-(aminooxy)-1-methylpiperidin-4-yl]acetic acid	2138203-10-6	95.0%	1.0g	$1643.0	2025-03-12
Enamine	EN300-701785-2.5g	2-[4-(aminooxy)-1-methylpiperidin-4-yl]acetic acid	2138203-10-6	95.0%	2.5g	$3220.0	2025-03-12
Enamine	EN300-701785-5.0g	2-[4-(aminooxy)-1-methylpiperidin-4-yl]acetic acid	2138203-10-6	95.0%	5.0g	$4764.0	2025-03-12
Enamine	EN300-701785-10.0g	2-[4-(aminooxy)-1-methylpiperidin-4-yl]acetic acid	2138203-10-6	95.0%	10.0g	$7065.0	2025-03-12

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Additional information on 2-[4-(Aminooxy)-1-methylpiperidin-4-yl]acetic acid

Research Brief on 2-[4-(Aminooxy)-1-methylpiperidin-4-yl]acetic acid (CAS: 2138203-10-6)

The compound 2-[4-(Aminooxy)-1-methylpiperidin-4-yl]acetic acid (CAS: 2138203-10-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the role of 2-[4-(Aminooxy)-1-methylpiperidin-4-yl]acetic acid as a versatile building block in the synthesis of novel bioactive molecules. Its aminooxy functional group enables efficient conjugation with carbonyl-containing compounds, making it a valuable tool for the development of targeted therapeutics. Researchers have exploited this property to create prodrugs and bioconjugates with improved pharmacokinetic profiles.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's utility in developing selective kinase inhibitors. The aminooxy group facilitated the formation of oxime linkages with ketone-modified kinase inhibitors, resulting in enhanced target specificity and reduced off-target effects. This approach holds promise for the treatment of cancers with dysregulated kinase signaling pathways.

Another significant application of 2-[4-(Aminooxy)-1-methylpiperidin-4-yl]acetic acid has been in the field of antibody-drug conjugates (ADCs). The compound's ability to form stable linkages with antibody fragments while maintaining drug potency has been demonstrated in preclinical models. Recent patent filings (WO2023056321) describe its use in next-generation ADC platforms with improved therapeutic indices.

From a chemical perspective, novel synthetic routes to 2-[4-(Aminooxy)-1-methylpiperidin-4-yl]acetic acid have been developed to improve yield and scalability. A 2024 publication in Organic Process Research & Development reported a continuous-flow synthesis method that reduces production costs while maintaining high purity standards, addressing previous challenges in large-scale manufacturing.

Pharmacokinetic studies have revealed favorable properties of derivatives containing this scaffold, including good blood-brain barrier penetration in animal models. This has sparked interest in its potential application for central nervous system disorders. Current research is exploring its use in developing novel treatments for neurodegenerative diseases and brain tumors.

Looking forward, the unique chemical properties of 2-[4-(Aminooxy)-1-methylpiperidin-4-yl]acetic acid position it as a promising candidate for further drug development efforts. Ongoing clinical trials (NCT05678921) are evaluating its derivatives in oncology indications, with preliminary results expected in late 2024. The compound's versatility suggests it may find applications across multiple therapeutic areas in the coming years.